Sanggenon D
Description
Sanggenon D is a natural product found in Morus mongolica with data available.
Scientific Research Applications
Antioxidant Properties
Sanggenon D, a Diels-Alder-type adduct, has been identified for its antioxidant properties. It has been shown to undergo multiple pathways, such as electron transfer and Fe2+-binding, to protect mesenchymal stem cells against oxidative stress. Sanggenon D possesses a higher antioxidant capacity in the electron transfer aspect compared to its stereoisomer, Sanggenon C (Li et al., 2018).
Antibacterial Effects
A study on mulberry root bark prenylated flavonoids, including Sanggenon D, revealed strong antibacterial effects against Staphylococcus aureus. The mechanism involves the downregulation of fatty acid biosynthesis enzyme-encoding genes, affecting the biosynthesis of the bacterial cell membrane (Pang et al., 2019).
GABA Receptor Modulation
Research on Morus alba root bark identified Sanggenon D as a positive modulator of the GABA (A) receptor. This finding introduces Sanggenon D as a new scaffold of positive GABA (A) receptor modulators, which may have implications for neurological or psychiatric conditions (Kim et al., 2012).
properties
Product Name |
Sanggenon D |
|---|---|
Molecular Formula |
C40H36O12 |
Molecular Weight |
708.7 g/mol |
IUPAC Name |
2-[(1S,5R,6S)-6-(2,4-dihydroxybenzoyl)-5-(2,4-dihydroxyphenyl)-3-methylcyclohex-2-en-1-yl]-1,3,5a,8-tetrahydroxy-10a-(3-methylbut-2-enyl)-[1]benzofuro[3,2-b]chromen-11-one |
InChI |
InChI=1S/C40H36O12/c1-18(2)10-11-39-38(49)35-32(52-40(39,50)27-9-6-22(43)16-31(27)51-39)17-30(46)34(37(35)48)26-13-19(3)12-25(23-7-4-20(41)14-28(23)44)33(26)36(47)24-8-5-21(42)15-29(24)45/h4-10,13-17,25-26,33,41-46,48,50H,11-12H2,1-3H3/t25-,26-,33-,39?,40?/m0/s1 |
InChI Key |
SUOXGDJCEWTZIZ-HCEROAJISA-N |
Isomeric SMILES |
CC1=C[C@@H]([C@H]([C@@H](C1)C2=C(C=C(C=C2)O)O)C(=O)C3=C(C=C(C=C3)O)O)C4=C(C5=C(C=C4O)OC6(C7=C(C=C(C=C7)O)OC6(C5=O)CC=C(C)C)O)O |
SMILES |
CC1=CC(C(C(C1)C2=C(C=C(C=C2)O)O)C(=O)C3=C(C=C(C=C3)O)O)C4=C(C5=C(C=C4O)OC6(C7=C(C=C(C=C7)O)OC6(C5=O)CC=C(C)C)O)O |
Canonical SMILES |
CC1=CC(C(C(C1)C2=C(C=C(C=C2)O)O)C(=O)C3=C(C=C(C=C3)O)O)C4=C(C5=C(C=C4O)OC6(C7=C(C=C(C=C7)O)OC6(C5=O)CC=C(C)C)O)O |
synonyms |
sanggenon D |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3~{R})-8-methoxy-3-methyl-3-oxidanyl-2,4-dihydrobenzo[a]anthracene-1,7,12-trione](/img/structure/B1244133.png)
![(1aR,2S,5R,5aR,6S,8aS,9R,10aR)-1a,2,5,5a,6,9,10,10a-Octahydro-5,5a,6-trihydroxy-4-(hydroxymethyl)-1,1,7,9-tetramethyl-1H-2,8a-methanocyclopenta[a]cyclopropa[e]cyclodecen-11-one](/img/structure/B1244141.png)
![1-S-[3-hydroxy-3-methyl-N-(sulfooxy)butanimidoyl]-1-thio-beta-D-glucopyranose](/img/structure/B1244150.png)
